2-(4-Chloro-3-methylphenoxy)-3-nitropyridine (CMNP) is a chemical compound used in the production of herbicides due to its high herbicidal activity. In this paper, we will discuss CMNP's definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations and future directions.